N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide

• IUPAC Name: N-(4-fluorophenyl)-3-nitro-4-pyrazol-1-ylbenzamide
• InChI: InChI=1S/C16H11FN4O3/c17-12-3-5-13(6-4-12)19-16(22)11-2-7-14(15(10-11)21(23)24)20-9-1-8-18-20/h1-10H,(H,19,22)
• InChI Key: CKIULFIHKMYPIZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(N=C1)C2=C(C=C(C=C2)C(=O)NC3=CC=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C16H11FN4O3
• Molecular Weight: 326.28 g/mol

Description

“N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide” is a complex organic compound. It contains a pyrazole ring, which is a type of aromatic heterocycle with two nitrogen atoms. It also has a nitro group (-NO2), a fluorophenyl group (a phenyl ring with a fluorine atom attached), and a carboxamide group (a carboxylic acid derivative where an -NH2 group replaces the -OH group).

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazole ring, the nitro group, the fluorophenyl group, and the carboxamide group. The exact arrangement of these groups would depend on the specifics of the synthesis.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the nitro group might make it more reactive, while the fluorophenyl group could influence its polarity and thus its solubility in different solvents.

Scientific Research Applications

Pharmacological Applications

Some derivatives of N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide have been explored for their potential as pharmacological agents. For example, studies on similar compounds have demonstrated applications in modulating receptor activity, such as the positive allosteric modulation of the metabotropic glutamate-5 receptor in rat cortical astrocytes. This modulation is critical for enhancing neurological functions and potentially treating neurological disorders (de Paulis et al., 2006).

Chemical Synthesis and Characterization

The chemical synthesis and characterization of compounds structurally related to N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide have been extensively studied. These research activities focus on developing novel synthetic pathways, understanding the structural requirements for biological activity, and exploring the properties of these compounds. For instance, the synthesis of N-(piperidin-1-yl)-5-(4-methoxyphenyl)-1-(2-chlorophenyl)-4-[18F]fluoro-1H-pyrazole-3-carboxamide for positron emission tomography (PET) studies indicates the versatility of these compounds in medical imaging and receptor studies (Katoch-Rouse & Horti, 2003).

Biological Evaluation

Research on N-(4-fluorophenyl)-3-nitro-4-(1H-pyrazol-1-yl)benzenecarboxamide derivatives includes evaluating their biological effects, such as antiproliferative activities against cancer cell lines. For example, a study on pyrazole-sulfonamide derivatives revealed their potential in exhibiting selective cytotoxic effects against certain tumor cells, showcasing the therapeutic potential of these compounds (Mert et al., 2014).

Future Directions

Future research on this compound could involve studying its synthesis, its reactivity, and its potential uses, particularly in medicinal chemistry. It would also be important to study its safety and potential hazards.